Cas no 1353944-37-2 (1-(6-Ethoxypyrimidin-4-yl)piperidine-2-carboxylic acid)

• Product Name: 1-(6-Ethoxypyrimidin-4-yl)piperidine-2-carboxylic acid
• CAS No: 1353944-37-2
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• MDL: MFCD21098540
• CID: 2091109
• PubChem ID: 66318104
• Update Time: 2025-06-08

1-(6-Ethoxypyrimidin-4-yl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-Ethoxypyrimidin-4-yl)piperidine-2-carboxylic acid
• 1353944-37-2
• 1-(6-Ethoxy-pyrimidin-4-yl)-piperidine-2-carboxylic acid
• AKOS015662598
• 1-(6-Ethoxypyrimidin-4-yl)piperidine-2-carboxylicacid
• DB-311162
• G66560

• MDL： MFCD21098540
• Inchi： 1S/C12H17N3O3/c1-2-18-11-7-10(13-8-14-11)15-6-4-3-5-9(15)12(16)17/h7-9H,2-6H2,1H3,(H,16,17)
• InChI Key： SQFPKUCSHYYMOS-UHFFFAOYSA-N
• SMILES： OC(C1CCCCN1C1C=C(N=CN=1)OCC)=O

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(6-Ethoxypyrimidin-4-yl)piperidine-2-carboxylic acid

Introduction to 1-(6-Ethoxypyrimidin-4-yl)piperidine-2-carboxylic Acid (CAS No. 1353944-37-2)

1-(6-Ethoxypyrimidin-4-yl)piperidine-2-carboxylic acid, with the CAS number 1353944-37-2, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure incorporates a piperidine ring linked to a pyrimidine moiety, which is a common motif in many bioactive molecules. The presence of an ethoxy group on the pyrimidine ring further enhances its chemical diversity, making it a valuable scaffold for medicinal chemists.

The synthesis and characterization of 1-(6-Ethoxypyrimidin-4-yl)piperidine-2-carboxylic acid have been extensively studied in recent years. Researchers have focused on optimizing synthetic routes to achieve high yields and purity, which are crucial for pharmaceutical applications. One of the most notable synthetic approaches involves the nucleophilic substitution reaction between 4-hydroxypyrimidine and ethyl piperidine-2-carboxylate, followed by purification steps to isolate the desired product. These methods have been refined to ensure scalability and reproducibility, which are essential for industrial production.

In terms of biological activity, 1-(6-Ethoxypyrimidin-4-yl)piperidine-2-carboxylic acid has shown promise in various preclinical studies. Its structural features suggest potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy. For instance, the piperidine ring is known to enhance binding affinity and selectivity, while the pyrimidine moiety can mimic natural biomolecules. This combination makes it an attractive candidate for developing novel therapeutic agents.

Recent research has highlighted the compound's potential in the treatment of neurological disorders. Studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems, offering a new avenue for therapeutic intervention. The ethoxy group on the pyrimidine ring plays a crucial role in these interactions, influencing both potency and selectivity. Further investigations are ongoing to explore its mechanisms of action and optimize its pharmacological properties.

The pharmaceutical industry has taken notice of 1-(6-Ethoxypyrimidin-4-yl)piperidine-2-carboxylic acid due to its versatility as a building block for drug discovery. Its ability to undergo further functionalization allows chemists to create a wide range of derivatives with tailored properties. This flexibility is particularly valuable in hit-to-lead optimization, where small structural modifications can significantly impact biological activity. Companies are investing in libraries containing this compound to screen for new drug candidates across multiple therapeutic areas.

From a chemical perspective, the compound's stability and reactivity make it an interesting subject for further study. Researchers are exploring its behavior under different conditions, such as various solvents and temperatures, to understand how these factors influence its properties. This knowledge is crucial for developing efficient synthetic protocols and ensuring the compound's suitability for industrial applications. Additionally, computational methods are being employed to predict its behavior and interactions, providing insights that would be difficult to obtain through experimental alone.

The environmental impact of synthesizing and using 1-(6-Ethoxypyrimidin-4-yl)piperidine-2-carboxylic acid is also a consideration in modern pharmaceutical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where efficiency and environmental responsibility are prioritized alongside efficacy. By adopting such practices, the industry can reduce its ecological footprint while maintaining high standards of drug development.

The future prospects of 1-(6-Ethoxypyrimidin-4-yl)piperidine-2-carboxylic acid are promising, with ongoing research expected to yield new insights and applications. As our understanding of its properties grows, so too will its potential uses in medicine and beyond. Collaborative efforts between academia and industry will be key to realizing this potential fully. By combining expertise from various disciplines, researchers can accelerate the discovery and development of novel compounds like this one.